Propyl sulfide
Propyl sulfide
Dipropyl sulfide, also known as 1, 1'-thiobispropane or 4-thiaheptane, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Dipropyl sulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dipropyl sulfide is primarily located in the membrane (predicted from logP). Dipropyl sulfide is a garlic and onion tasting compound that can be found in soft-necked garlic. This makes dipropyl sulfide a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
111-47-7
VCID:
VC21009960
InChI:
InChI=1S/C6H14S/c1-3-5-7-6-4-2/h3-6H2,1-2H3
SMILES:
CCCSCCC
Molecular Formula:
C6H14S
Molecular Weight:
118.24 g/mol
Propyl sulfide
CAS No.: 111-47-7
Cat. No.: VC21009960
Molecular Formula: C6H14S
Molecular Weight: 118.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dipropyl sulfide, also known as 1, 1'-thiobispropane or 4-thiaheptane, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Dipropyl sulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dipropyl sulfide is primarily located in the membrane (predicted from logP). Dipropyl sulfide is a garlic and onion tasting compound that can be found in soft-necked garlic. This makes dipropyl sulfide a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 111-47-7 |
| Molecular Formula | C6H14S |
| Molecular Weight | 118.24 g/mol |
| IUPAC Name | 1-propylsulfanylpropane |
| Standard InChI | InChI=1S/C6H14S/c1-3-5-7-6-4-2/h3-6H2,1-2H3 |
| Standard InChI Key | ZERULLAPCVRMCO-UHFFFAOYSA-N |
| SMILES | CCCSCCC |
| Canonical SMILES | CCCSCCC |
| Boiling Point | 142.9 °C |
| Melting Point | -102.5 °C -102.5°C |
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